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Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-1,2-dinitrobenzene (CAS 610-38-
8) is not readily available. The following guidance is based on the known hazards of the closely
related isomer, 1-Bromo-2,4-dinitrobenzene (CAS 584-48-5), and general best practices for the
disposal of hazardous chemical waste. Due to the similarity in chemical structure and functional
groups, it is prudent to handle 4-Bromo-1,2-dinitrobenzene with the same precautions as its
well-documented isomer.

Hazard Profile and Safety Summary

Based on data for its isomer, 1-Bromo-2,4-dinitrobenzene, this compound is classified as
hazardous.[1][2] It is considered toxic if swallowed, in contact with skin, or inhaled.[1][2]
Furthermore, it is corrosive and can cause severe skin burns and serious eye damage.[1][2][3]
There is also a risk of an allergic skin reaction upon contact.[4][5]

Key takeaway for researchers: It is imperative to handle 4-Bromo-1,2-dinitrobenzene with
extreme caution. All recommended personal protective equipment and engineering controls
must be utilized to minimize any potential exposure.

Quantitative Data

The table below summarizes the available physical and chemical properties for 4-Bromo-1,2-
dinitrobenzene.
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Property Value Source
Molecular Formula CeH3BrN204 PubChem][6]
Molecular Weight 247.00 g/mol PubChem][6]

Yellow crystalline powder
Appearance ] [3]
(presumed, based on isomer)

CAS Number 610-38-8 PubChem][6]

Experimental Protocols: Proper Disposal
Procedures

Adherence to a strict, step-by-step disposal protocol is essential for the safety of laboratory
personnel and the protection of the environment.

Personal Protective Equipment (PPE)

Before handling 4-Bromo-1,2-dinitrobenzene for disposal, all personnel must be equipped
with the appropriate PPE.[1][2]

Eye Protection: Chemical safety goggles or a face shield compliant with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

» Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile rubber.[3]

» Body Protection: A laboratory coat or a chemical-resistant apron should be worn to prevent
skin exposure.[1][2]

o Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a
chemical fume hood.[1][3] If exposure limits are likely to be exceeded or if respiratory
irritation occurs, a NIOSH/MSHA or European Standard EN 149 approved respirator is
required.[1][2]

Spill Response

In the event of a spill, follow these procedures:
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o Evacuate: Immediately clear the area of all personnel.[5]
e Ventilate: Ensure adequate ventilation of the spill area.

o Contain: Wearing the correct PPE, cover the spill with an inert absorbent material such as
sand or vermiculite.

o Collect: Carefully sweep the contaminated absorbent material into a designated, properly
labeled hazardous waste container.[1] It is crucial to avoid generating dust during this
process.[3][5]

e Clean: Thoroughly clean the spill area.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
department.

Waste Collection and Disposal

The disposal of chemical waste is regulated and must be performed in compliance with all
federal, state, and local regulations.[7][8]

e \Waste Collection:

o All waste containing 4-Bromo-1,2-dinitrobenzene, including contaminated materials like
weighing paper, pipette tips, and absorbents, must be collected in a designated hazardous
waste container.[5]

o The container must be constructed of a material compatible with the chemical and must
have a secure, tight-fitting lid.[9] Using the original chemical container is often a suitable
option.[9]

e Labeling:
o The waste container must be clearly labeled with the words "Hazardous Waste".[7]
o The label must include the full chemical name: "4-Bromo-1,2-dinitrobenzene".[7]

o All constituents of the waste mixture must be listed.[7]
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o The date of waste generation must be indicated.[7]

o Affix the appropriate hazard pictograms (e.g., corrosive, toxic).[7]

e Storage:

o Store the sealed hazardous waste container in a designated, secure waste accumulation
area.[10]

o The storage location should be cool, dry, and well-ventilated.[3]
o Segregate this waste from incompatible materials, particularly strong oxidizing agents.[5]
» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS office or a licensed hazardous waste disposal contractor.[7]

o Ensure that the disposal contractor is provided with all available safety information,
including the SDS for the related isomer, 1-Bromo-2,4-dinitrobenzene.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-1,2-
dinitrobenzene.
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Caption: Disposal workflow for 4-Bromo-1,2-dinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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